Cas no 2229341-89-1 (methyl 3-(3-{(tert-butoxy)carbonylamino}-4-chlorophenyl)-2-hydroxypropanoate)

• Product Name: methyl 3-(3-{(tert-butoxy)carbonylamino}-4-chlorophenyl)-2-hydroxypropanoate
• CAS No: 2229341-89-1
• MF: C₁₅H₂₀ClNO₅
• MW: 329.776003837585
• CID: 5898232
• PubChem ID: 165623624
• Update Time: 2025-10-12

methyl 3-(3-{(tert-butoxy)carbonylamino}-4-chlorophenyl)-2-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(3-{(tert-butoxy)carbonylamino}-4-chlorophenyl)-2-hydroxypropanoate
• methyl 3-(3-{[(tert-butoxy)carbonyl]amino}-4-chlorophenyl)-2-hydroxypropanoate
• 2229341-89-1
• EN300-1875969

• Inchi： 1S/C15H20ClNO5/c1-15(2,3)22-14(20)17-11-7-9(5-6-10(11)16)8-12(18)13(19)21-4/h5-7,12,18H,8H2,1-4H3,(H,17,20)
• InChI Key： HQQLPVRZMOPKKB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1NC(=O)OC(C)(C)C)CC(C(=O)OC)O

Computed Properties

• Exact Mass: 329.1030004g/mol
• Monoisotopic Mass: 329.1030004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 84.9Ų

Additional information on methyl 3-(3-{(tert-butoxy)carbonylamino}-4-chlorophenyl)-2-hydroxypropanoate

Comprehensive Analysis of Methyl 3-(3-{(tert-butoxy)carbonylamino}-4-chlorophenyl)-2-hydroxypropanoate (CAS No. 2229341-89-1)

In the realm of fine chemicals and pharmaceutical intermediates, methyl 3-(3-{(tert-butoxy)carbonylamino}-4-chlorophenyl)-2-hydroxypropanoate (CAS No. 2229341-89-1) has garnered significant attention due to its unique structural features and potential applications. This compound, often abbreviated for convenience in research circles, belongs to the class of ester derivatives and incorporates both hydroxy and tert-butoxycarbonyl (Boc) protective groups. Its molecular complexity makes it a valuable candidate for drug discovery, particularly in the synthesis of chiral building blocks and peptide mimetics.

The growing interest in CAS 2229341-89-1 aligns with broader trends in green chemistry and sustainable synthesis. Researchers are increasingly exploring its role in catalytic asymmetric reactions, a hot topic in organic chemistry. Questions like "How to optimize the yield of methyl 3-(3-{(tert-butoxy)carbonylamino}-4-chlorophenyl)-2-hydroxypropanoate?" or "What are the latest Boc-deprotection methods?" frequently appear in academic forums and search engines, reflecting its relevance in modern synthetic workflows.

From a structural perspective, the presence of the 4-chlorophenyl moiety enhances the compound's versatility in cross-coupling reactions, while the 2-hydroxypropanoate segment offers opportunities for further functionalization. This dual functionality positions it as a multifunctional intermediate in the design of biologically active molecules. Recent studies highlight its utility in kinase inhibitor development, a field dominating pharmaceutical R&D due to its implications in targeted cancer therapies.

Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for characterizing CAS 2229341-89-1. Purity thresholds (>98%) are often emphasized in supplier specifications, addressing another common query: "Where to source high-purity methyl 3-(3-Boc-amino-4-chlorophenyl)-2-hydroxypropionate?" The compound's stability under inert atmospheres and recommended storage at -20°C are frequently discussed in chemical handling guidelines.

In the context of intellectual property, several patents reference derivatives of this compound for small-molecule drug candidates, particularly in inflammatory disease research. This aligns with the surge in searches for "Boc-protected amino acid esters in drug design" observed in scientific literature databases. The tert-butoxycarbonyl group remains a cornerstone in peptide synthesis, further amplifying the compound's strategic importance.

Future research directions may explore its enantioselective synthesis using organocatalysts or biocatalysis—topics gaining traction in ACS (American Chemical Society) publications. As the demand for chiral pharmaceuticals grows, 2229341-89-1 exemplifies how structurally nuanced intermediates can bridge gaps between academic research and industrial applications.